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Cat. No.: B13137010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxy-2-methylanthraquinone is a member of the anthraquinone family, a class of
aromatic organic compounds that are widely distributed in nature and have been the subject of
extensive research due to their diverse biological activities.[1][2] Anthraquinones form the
structural core of many natural pigments, and their derivatives are known to exhibit a range of
pharmacological properties, including anticancer, anti-inflammatory, antiviral, and antimicrobial
effects.[3][4] This guide provides an in-depth look at the fundamental chemical properties, a
detailed synthetic protocol, and the analytical characterization of 7-Hydroxy-2-
methylanthraquinone, offering valuable insights for its application in chemical synthesis and
drug discovery.

Physicochemical Properties
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A clear understanding of the physicochemical properties of 7-Hydroxy-2-
methylanthraquinone is essential for its handling, formulation, and application in research.
The key properties are summarized in the table below.

Property Value Source

Molecular Formula C15H1003 PubChem
Molecular Weight 238.24 g/mol PubChem
CAS Registry Number 83312-51-0 PubChem

Yellow to orange crystalline
Appearance . ) General knowledge
solid (predicted)

Predicted to be soluble in
N organic solvents like DMSO,
Solubility ] General knowledge
DMF, and alcohols; sparingly

soluble in water.

Not readily available, but
. ] expected to be a high-melting
Melting Point . ] General knowledge
solid, typical for

anthraquinones.

Synthesis of 7-Hydroxy-2-methylanthraquinone via
Friedel-Crafts Acylation and Cyclization

The synthesis of the anthraquinone core is classically achieved through a two-step process
involving a Friedel-Crafts acylation followed by an acid-catalyzed intramolecular cyclization.[3]
This method remains a robust and versatile approach for preparing a wide array of
anthraquinone derivatives.[5] The following protocol outlines a plausible and detailed
methodology for the synthesis of 7-Hydroxy-2-methylanthraquinone starting from readily
available commercial reagents.

Synthetic Pathway Overview

The synthesis begins with the Friedel-Crafts acylation of p-cresol (4-methylphenol) with phthalic
anhydride to form an intermediate benzoylbenzoic acid derivative. This intermediate is then
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subjected to a cyclization reaction in the presence of a strong acid to yield the final product, 7-
Hydroxy-2-methylanthraquinone.

p-Cresol

Phthalic Anhydride

AICIs, Dichloromethane Step 1: Friedel-Crafts Acylation =G»(4»Hydroxy- y i aclai Conc. H2S0x, Heat

7-Hydroxy-2-methylanthraquinone

Click to download full resolution via product page

Caption: Synthetic pathway for 7-Hydroxy-2-methylanthraquinone.

Experimental Protocol
Step 1: Friedel-Crafts Acylation

» To a stirred solution of p-cresol (1.0 eq.) and phthalic anhydride (1.0 eq.) in dry
dichloromethane, add anhydrous aluminum chloride (AICI3) (2.2 eq.) portion-wise at 0 °C
under an inert atmosphere.

 Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully pour the reaction mixture onto crushed ice with concentrated
hydrochloric acid to decompose the aluminum chloride complex.

o Separate the organic layer, and extract the agueous layer with dichloromethane.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude 2-(4-hydroxy-3-
methylbenzoyl)benzoic acid.

Step 2: Acid-Catalyzed Cyclization

e Add the crude benzoylbenzoic acid derivative from Step 1 to concentrated sulfuric acid.
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e Heat the mixture to 100-120 °C and stir for 2-3 hours.

 After cooling to room temperature, carefully pour the reaction mixture onto crushed ice.

e The resulting precipitate is the crude 7-Hydroxy-2-methylanthraquinone.

« Filter the solid, wash thoroughly with water until the filtrate is neutral, and dry under vacuum.

» Further purification can be achieved by recrystallization from a suitable solvent such as
ethanol or acetic acid.

Analytical Characterization

The structural elucidation of the synthesized 7-Hydroxy-2-methylanthraquinone can be
achieved through a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[6]
The IR spectrum of 7-Hydroxy-2-methylanthraquinone is expected to show characteristic
absorption bands:

O-H stretch: A broad band in the region of 3200-3600 cm~* corresponding to the hydroxyl
group.

e C-H stretch (aromatic and aliphatic): Peaks around 3000-3100 cm~* and 2850-2960 cm~1 for
the aromatic and methyl C-H bonds, respectively.

e C=0 stretch (quinone): Strong absorption bands in the range of 1650-1680 cm~1
characteristic of the quinone carbonyl groups.

e C=C stretch (aromatic): Multiple sharp peaks between 1400-1600 cm™1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy provide detailed information about the carbon-hydrogen
framework of the molecule.
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e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methyl protons, and the hydroxyl proton. The aromatic protons will appear as
multiplets in the downfield region (& 7.0-8.5 ppm). The methyl protons will present as a
singlet around & 2.4-2.6 ppm, and the hydroxyl proton will be a broad singlet, the chemical
shift of which can vary depending on the solvent and concentration.

e 13C NMR: The carbon NMR spectrum will display signals for all 15 carbon atoms. The
carbonyl carbons of the quinone will be observed at the most downfield region (6 180-190
ppm). The aromatic carbons will resonate in the  110-160 ppm range, and the methyl
carbon will appear in the upfield region (& 20-25 ppm).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information
about the structure through fragmentation patterns.[7][8]

e The mass spectrum will show a molecular ion peak (M*) corresponding to the molecular
weight of 7-Hydroxy-2-methylanthraquinone (m/z = 238.24).

o Common fragmentation patterns for anthraquinones involve the loss of CO groups, which
would result in fragment ions at m/z values corresponding to [M-CO]* and [M-2CO]*.

Potential Applications in Drug Development

Derivatives of hydroxyanthraquinone are recognized for their significant biological activities,
making them attractive scaffolds for drug development.[1] While specific studies on 7-Hydroxy-
2-methylanthraquinone are not extensively documented, the known activities of related
compounds suggest several potential therapeutic applications.

e Anticancer Activity: Many anthraquinone derivatives have demonstrated potent anticancer
properties.[2] Their mechanism of action often involves intercalation into DNA, inhibition of
topoisomerase I, and generation of reactive oxygen species.

» Antimicrobial Activity: Hydroxyanthraquinones have been shown to possess antibacterial and
antifungal properties.[9] The presence of both a hydroxyl and a methyl group on the
anthraquinone core of 7-Hydroxy-2-methylanthraquinone may contribute to its potential as
an antimicrobial agent.
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» Anti-inflammatory and Antioxidant Properties: The phenolic hydroxyl group in 7-Hydroxy-2-
methylanthraquinone suggests potential antioxidant activity, a property common to many
phenolic compounds. This, in turn, may contribute to anti-inflammatory effects.

Conclusion

7-Hydroxy-2-methylanthraquinone is a valuable compound for research in medicinal
chemistry and materials science. This guide has provided a comprehensive overview of its
fundamental properties, a detailed synthetic protocol based on established chemical principles,
and a guide to its analytical characterization. The potential biological activities of this and
related anthraquinones underscore the importance of further investigation into their therapeutic
applications. The methodologies and data presented herein serve as a foundational resource
for scientists and researchers working with this intriguing class of molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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